Cas no 1358042-85-9 (N-[4-(furan-2-amido)phenyl]-1-[6-(4-methylbenzenesulfonyl)pyridazin-3-yl]piperidine-4-carboxamide)

• Product Name: N-[4-(furan-2-amido)phenyl]-1-[6-(4-methylbenzenesulfonyl)pyridazin-3-yl]piperidine-4-carboxamide
• CAS No: 1358042-85-9
• MF: C₂₈H₂₇N₅O₅S
• MW: 545.609484910965
• CID: 5435117
• Update Time: 2025-07-14

N-[4-(furan-2-amido)phenyl]-1-[6-(4-methylbenzenesulfonyl)pyridazin-3-yl]piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(furan-2-carbonylamino)phenyl]-1-[6-(4-methylphenyl)sulfonylpyridazin-3-yl]piperidine-4-carboxamide
• N-[4-(furan-2-amido)phenyl]-1-[6-(4-methylbenzenesulfonyl)pyridazin-3-yl]piperidine-4-carboxamide

• Inchi： 1S/C28H27N5O5S/c1-19-4-10-23(11-5-19)39(36,37)26-13-12-25(31-32-26)33-16-14-20(15-17-33)27(34)29-21-6-8-22(9-7-21)30-28(35)24-3-2-18-38-24/h2-13,18,20H,14-17H2,1H3,(H,29,34)(H,30,35)
• InChI Key： OXGSAZIEOYEYTE-UHFFFAOYSA-N
• SMILES： N1(C2=NN=C(S(C3=CC=C(C)C=C3)(=O)=O)C=C2)CCC(C(NC2=CC=C(NC(C3=CC=CO3)=O)C=C2)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-[4-(furan-2-amido)phenyl]-1-[6-(4-methylbenzenesulfonyl)pyridazin-3-yl]piperidine-4-carboxamide

N-[4-(Furan-2-amido)phenyl]-1-[6-(4-methylbenzenesulfonyl)pyridazin-3-yl]piperidine-4-carboxamide (CAS No. 1358042-85-9): A Comprehensive Overview

N-[4-(Furan-2-amido)phenyl]-1-[6-(4-methylbenzenesulfonyl)pyridazin-3-yl]piperidine-4-carboxamide (CAS No. 1358042-85-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its CAS number, is a member of the piperidine family and features a unique combination of functional groups that contribute to its biological activity.

The structure of N-[4-(Furan-2-amido)phenyl]-1-[6-(4-methylbenzenesulfonyl)pyridazin-3-yl]piperidine-4-carboxamide includes a piperidine ring, a furan moiety, and a pyridazine ring, all of which are interconnected through various amide and sulfonyl linkages. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a subject of interest for researchers in drug discovery and development.

Recent studies have highlighted the potential of N-[4-(Furan-2-amido)phenyl]-1-[6-(4-methylbenzenesulfonyl)pyridazin-3-yl]piperidine-4-carboxamide as an inhibitor of specific enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in various cellular processes, including signal transduction and cell proliferation. This property makes it a promising candidate for the treatment of diseases characterized by aberrant kinase activity, such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, N-[4-(Furan-2-amido)phenyl]-1-[6-(4-methylbenzenesulfonyl)pyridazin-3-yl]piperidine-4-carboxamide has also been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. This dual mechanism of action—targeting both kinases and inflammatory mediators—suggests that N-[4-(Furan-2-amido)phenyl]-1-[6-(4-methylbenzenesulfonyl)pyridazin-3-yl]piperidine-4-carboxamide could be a valuable therapeutic option for conditions such as rheumatoid arthritis and other autoimmune diseases.

The pharmacokinetic profile of N-[4-(Furan-2-amido)phenyl]-1-[6-(4-methylbenzenesulfonyl)pyridazin-3-yl]piperidine-4-carboxamide has also been extensively studied. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as an oral medication. Its high bioavailability and low toxicity profile make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of N-[4-(Furan-2-amido)phenyl]-1-[6-(4-methylbenzenesulfonyl)pyridazin-3-yl]piperidine-4-carboxamide in human subjects. Preliminary results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and a favorable safety profile at various dose levels. These findings have paved the way for more advanced clinical studies to assess its therapeutic potential in larger patient populations.

Beyond its therapeutic applications, N-[4-(Furan-2-amido)phenyl]-1-[6-(4-methylbenzenesulfonyl)pyridazin-3-yl]piperidine-4-carboxamide has also been explored for its use in diagnostic imaging. The unique chemical structure of this compound allows it to be labeled with radioisotopes or fluorescent markers, making it suitable for use in imaging techniques such as positron emission tomography (PET) and fluorescence microscopy. This application could provide valuable insights into disease progression and treatment response, further enhancing its utility in clinical settings.

In conclusion, N-[4-(Furan-2-amido)phenyl]-1-[6-(4-methylbenzenesulfonyl)pyridazin-3-yl]piperidine-4-carboxamide (CAS No. 1358042-85-9) is a multifaceted compound with significant potential in both therapeutic and diagnostic applications. Its unique chemical structure and biological activities make it a promising candidate for further research and development in the field of medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound is likely to play an increasingly important role in the treatment of various diseases.